3-[(Piperidin-2-yl)methyl]-1-azabicyclo[2.2.2]octane

• Molecular Formula: C13H24N2
• Molecular Weight: 208.34 g/mol
• IUPAC Name: 3-(piperidin-2-ylmethyl)-1-azabicyclo[2.2.2]octane
• InChI: InChI=1S/C13H24N2/c1-2-6-14-13(3-1)9-12-10-15-7-4-11(12)5-8-15/h11-14H,1-10H2
• InChI Key: NDQFXYGSIYHDPC-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)CC2CN3CCC2CC3

Description

3-[(Piperidin-2-yl)methyl]-1-azabicyclo[2.2.2]octane is a bicyclic amine derivative featuring a quinuclidine core (1-azabicyclo[2.2.2]octane) substituted at the 3-position with a piperidin-2-ylmethyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(Piperidin-2-yl)methyl]-1-azabicyclo[2.2.2]octane typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a piperidine derivative with a bicyclic intermediate, followed by cyclization to form the desired product . The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the correct formation of the bicyclic structure.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to ensure the compound meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

3-[(Piperidin-2-yl)methyl]-1-azabicyclo[2.2.2]octane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction typically produces alcohols or amines .

Scientific Research Applications

3-[(Piperidin-2-yl)methyl]-1-azabicyclo[2.2.2]octane has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its pharmacological properties, including potential use as a therapeutic agent.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[(Piperidin-2-yl)methyl]-1-azabicyclo[2.2.2]octane involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Structural Analogues Targeting Nicotinic Acetylcholine Receptors (nAChRs)

Compounds based on the 1-azabicyclo[2.2.2]octane scaffold often exhibit high affinity for α4β2 or α7 nAChR subtypes. Key examples include:

Table 1: Comparison of α7 nAChR-Targeting Derivatives

Compound Name	Substituent(s)	α7 nAChR Ki (nM)	Selectivity (vs. α4β2)	Pharmacokinetic Profile	Therapeutic Indication	Reference
(+)-3-[2-(Benzo[b]thiophen-2-yl)-2-oxoethyl]-1-azabicyclo[2.2.2]octane	Benzothiophen-2-yl-oxoethyl	9	>1,000x	Moderate oral bioavailability	Cognitive deficits (e.g., schizophrenia)
W-56203 (R)-3-(3-methylbenzo[b]thiophen-5-yl)spiro[1-azabicyclo[2.2.2]octane-3,5-oxazolidin]-2-one	Spiro-oxazolidinone with methylbenzothiophene	3	>14,000x	High brain permeability, oral activity	Schizophrenia, sensory gating deficits
(R)-3-(5-chlorothiophen-2-yl)spiro-1-azabicyclo[2.2.2]octane-3,5-[1,3]oxazolidin-2-one	Chlorothiophene-spiro-oxazolidinone	9	>1,000x	Improved oral bioavailability	Cognitive impairment

Key Findings :

• W-56203 demonstrates exceptional α7 nAChR selectivity (>14,000-fold over α4β2) and potent binding (Ki = 3 nM), making it a lead candidate for schizophrenia .
• The benzothiophene-oxoethyl derivative shows partial agonism and efficacy in rodent models of sensory gating deficits .

Table 2: α4β2 nAChR Ligands

Compound Name	Substituent(s)	α4β2 nAChR Ki (nM)	Selectivity (vs. α7)	Notes	Reference
RJR2429 (TC2429)	3-Pyridinyl	1.5	Moderate	High affinity but lower selectivity
(2R)-2-(Pyridin-3-yl)-1-azabicyclo[2.2.2]octane	Pyridin-3-yl at C2	2.3	Low	Structural isomer with α4β2 preference

Key Findings :

• RJR2429 (Ki = 1.5 nM) is a high-affinity α4β2 ligand but lacks subtype selectivity, limiting its therapeutic utility .
• Pyridinyl-substituted analogs highlight the role of substituent positioning in receptor specificity .

Muscarinic Acetylcholine Receptor (mAChR) Ligands

Derivatives with aromatic or heterocyclic substituents exhibit mAChR activity:

Table 3: mAChR-Targeting Derivatives

Compound Name	Substituent(s)	mAChR Subtype Affinity	Functional Activity	Notes	Reference
3-(Pyrazol-3-yl)-1-azabicyclo[2.2.2]octane	Pyrazole at C3	M1/M3 selective	Partial agonist	Potential for Alzheimer’s disease
(3R)-3-(6-Chloropyrazin-2-yl)-1-azabicyclo[2.2.2]octane	Chloropyrazine at C3	M1 selective	Full agonist	Improved muscarinic selectivity

Key Findings :

Pharmacokinetic and Structural Considerations

• Bicyclic Rigidity: The quinuclidine core enhances metabolic stability and receptor binding compared to monocyclic amines .
• Substituent Effects: Spirocyclic groups (e.g., oxazolidinones) improve α7 nAChR selectivity and oral bioavailability . Aromatic moieties (e.g., benzothiophene) enhance potency but may reduce brain penetration due to increased lipophilicity .
• Stereochemistry : The (R)-configuration in W-56203 is critical for α7 nAChR binding, emphasizing the role of chirality .

Biological Activity

3-[(Piperidin-2-yl)methyl]-1-azabicyclo[2.2.2]octane is a nitrogen-containing heterocyclic compound that has garnered interest in medicinal chemistry due to its unique structural attributes and potential pharmacological applications. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant research findings.

Structural Overview

Chemical Structure:

• Molecular Formula: C13H24N2
• Molecular Weight: 208.34 g/mol
• IUPAC Name: 3-(piperidin-2-ylmethyl)-1-azabicyclo[2.2.2]octane
• Canonical SMILES: C1CCNC(C1)CC2CN3CCC2CC3

The compound features a bicyclic structure with a piperidine ring, which is essential for its interaction with various biological targets.

3-[(Piperidin-2-yl)methyl]-1-azabicyclo[2.2.2]octane acts primarily as a ligand in receptor binding studies, particularly targeting neurotransmitter systems such as cholinergic receptors. Its mechanism likely involves:

• Receptor Modulation: The compound binds to specific receptors, modulating their activity and leading to various biological effects.
• Neurotransmitter Interaction: It has been shown to influence neurotransmitter release and receptor activation, which is crucial for its potential therapeutic effects.

Neuropharmacology

Research indicates that 3-[(Piperidin-2-yl)methyl]-1-azabicyclo[2.2.2]octane exhibits significant neuropharmacological effects:

• Cognitive Enhancement:
  • In animal models, the compound has been reported to reverse cognitive deficits induced by scopolamine, enhancing spatial learning and memory performance in the Morris water maze test .
• Cholinergic Activity:
  • It displays both positive allosteric modulation at low concentrations (acting as an M1 PAM with an EC50 of 60 nM) and intrinsic agonist activity at higher concentrations, which can lead to adverse cholinergic side effects .

Analgesic Properties

Analogues of 3-[(Piperidin-2-yl)methyl]-1-azabicyclo[2.2.2]octane have demonstrated analgesic activity, with one analogue showing an effective dose (ED50) of 3.1 mg/kg in pain models . This suggests potential applications in pain management therapies.

Table of Biological Activities

Study Focus	Findings	Reference
Cognitive Function	Reversed scopolamine-induced deficits in memory tasks
Analgesic Effects	Significant pain relief observed at low doses
Receptor Binding	Modulates M1 muscarinic receptors with varying efficacy